Cas no 952229-16-2 (1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)-)

• Product Name: 1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)-
• CAS No: 952229-16-2
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293
• CID: 4531249
• Update Time: 2025-08-03

1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)-

• Inchi： InChI=1S/C16H14N2O4/c19-15(21-11-13-7-3-1-4-8-13)17-18-16(20)22-12-14-9-5-2-6-10-14/h1-10H,11-12H2/b18-17+
• InChI Key： IRJKSAIGIYODAN-ISLYRVAYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)/N=N/C(=O)OCC2=CC=CC=C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)-

Introduction to 1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)- (CAS No. 952229-16-2)

1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)-, identified by its Chemical Abstracts Service (CAS) number 952229-16-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of diazenedicarboxylic esters, which are known for their versatile reactivity and potential applications in synthetic chemistry and drug development. The presence of phenylmethyl (benzyl) groups in its structure enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)- features a central diazene moiety flanked by carboxylic acid esters at both ends. This unique configuration allows for multiple functionalization possibilities, enabling researchers to tailor its properties for specific applications. The (1E) designation indicates the geometry of the double bond within the diazene ring, which is a critical factor in determining its reactivity and interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways through precise targeting. 1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)- has emerged as a promising candidate in this context. Its ability to serve as a building block for more complex molecules has made it particularly useful in the design of small-molecule inhibitors and activators. For instance, researchers have explored its potential in developing agents that interact with enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of this compound is its role in medicinal chemistry. The phenylmethyl groups not only improve its pharmacokinetic properties but also allow for easy conjugation with other bioactive molecules. This flexibility has led to several innovative approaches in drug discovery. For example, recent studies have demonstrated its utility in creating protease inhibitors that target specific isoforms implicated in neurodegenerative diseases. These inhibitors have shown promise in preclinical models, highlighting the compound's potential as a therapeutic agent.

The synthesis of 1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications. The synthetic pathways developed for this compound serve as a model for similar molecules, demonstrating the importance of optimizing reaction conditions to achieve desired outcomes.

From a computational chemistry perspective, 1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)- has been extensively studied using various molecular modeling techniques. These studies have provided insights into its interactions with biological targets at the atomic level. For instance, computational docking simulations have revealed how the compound can bind to specific pockets on enzymes and receptors. This information is crucial for designing derivatives with enhanced binding affinity and selectivity.

The pharmacological properties of this compound have also been investigated through high-throughput screening assays. These assays allow researchers to rapidly test thousands of compounds against various biological targets simultaneously. Preliminary results from these screens have identified several derivatives of 1,2-Diazenedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (1E)- that exhibit potent activity against disease-causing proteins. This underscores the compound's significance as a scaffold for drug development.

In addition to its pharmaceutical applications, 1, this compound has found utility in materials science. Its unique structural features make it suitable for designing functional materials with specific properties. For example, researchers have explored its use in creating polymers that exhibit enhanced mechanical strength and thermal stability. These materials could find applications in aerospace and automotive industries where high performance is essential.

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